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Compound of Interest

Compound Name: Tenocyclidine

Cat. No.: B1683004

Disclaimer: Tenocyclidine (TCP) is a potent dissociative anesthetic and a Schedule |
controlled substance in the United States.[1][2] It is considered a hazardous compound with
significant health risks. The information provided here is intended for researchers, scientists,
and drug development professionals in controlled laboratory settings and is not a substitute for
a comprehensive institutional safety review and approval. Always consult your institution's
Environmental Health and Safety (EHS) department before handling this substance.

Tenocyclidine is an analog of phencyclidine (PCP) and is noted to be considerably more
potent.[2] Due to its pharmacological properties and limited safety data, a highly conservative
approach to handling is mandatory. The primary hazards include toxicity if swallowed and the
potential to cause drowsiness or dizziness.

Data Presentation

Hazard Classification and Exposure Limits

Due to a lack of specific studies, official Occupational Exposure Limits (OELS) for
Tenocyclidine have not been established by major regulatory bodies such as OSHA or
NIOSH. For potent compounds with limited toxicological data, a hazard banding approach is
often recommended. Given its high potency and similarity to PCP, Tenocyclidine should be
handled as a highly hazardous compound, requiring stringent controls to minimize any potential
exposure.
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Parameter

Classification/Value

Source/Rationale

GHS Classification

Acute Toxicity, Oral (Category
3)

Sigma-Aldrich SDS

Specific target organ toxicity —
single exposure (Category 3),

Central nervous system

Sigma-Aldrich SDS

DEA Schedule

Schedule |

DEA

Occupational Exposure Limit
(OEL)

Not Established

Recommended Control

Banding

Highest (e.g., Band D or E)

Based on high potency and

lack of data

Personal Protective Equipment (PPE) Recommendations

Specific glove breakthrough time data for Tenocyclidine is not available. Therefore, the

selection of gloves should be based on a conservative assessment of the solvents in use and

the assumption that TCP can permeate standard laboratory gloves. Double gloving is strongly

recommended.
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PPE Item Specification Rationale
To provide an additional barrier
Double-gloved with nitrile or against potential
Gloves o
neoprene gloves. contamination. Regular glove
changes are recommended.
Disposable, solid-front, back- To protect personal clothing
Lab Coat

closing gown.

and skin from contamination.

Eye Protection

Chemical splash goggles and

a face shield.

To provide full-face protection

from splashes and aerosols.

Respiratory Protection

NIOSH-approved N95 or
higher respirator. For
procedures with a high risk of
aerosolization, a powered air-
purifying respirator (PAPR)

should be considered.

To prevent inhalation of

airborne particles.

Decontamination and Disposal Plan

Effective decontamination procedures for Tenocyclidine have not been formally validated. The

following recommendations are based on general best practices for potent compounds. Al

disposal must comply with local, state, and federal regulations for hazardous waste.
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Procedure

Method

Rationale

Surface Decontamination

A solution of detergent and
water, followed by a rinse with
70% ethanol. For known
contamination, a 10% bleach
solution followed by a water
rinse can be considered,
though its efficacy against TCP
is not established.

To remove and inactivate any
residual compound. The use of
strong oxidizing agents should
be evaluated for compatibility

with surfaces.

Equipment Decontamination

All non-disposable equipment
should be thoroughly cleaned
with a suitable solvent and

detergent.

To prevent cross-

contamination.

Solid Waste Disposal

All contaminated disposables
(gloves, gowns, bench paper,
etc.) must be collected in a
dedicated, sealed, and clearly
labeled hazardous waste

container.

To ensure proper handling and
disposal as hazardous

chemical waste.

Liquid Waste Disposal

All liquid waste containing
Tenocyclidine must be
collected in a sealed, labeled,
and appropriate hazardous

waste container.

To prevent environmental
release and ensure proper

disposal.

Experimental Protocols

No specific experimental protocols for the safe handling of Tenocyclidine were found in the
provided search results. The following procedural guidance is based on established best
practices for working with highly potent and hazardous compounds in a laboratory setting.

Standard Operating Procedure (SOP) for Handling Tenocyclidine

e Authorization and Training:
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o All personnel must receive specific training on the hazards of Tenocyclidine and the
procedures outlined in this SOP.

o Prior approval from the principal investigator and the institutional EHS department is
required.

e Location of Work:

o All handling of Tenocyclidine powder (weighing, preparing solutions) must be conducted
within a certified chemical fume hood or a glove box.

o The work area must be clearly demarcated as a "Potent Compound Handling Area.”
e Required Personal Protective Equipment (PPE):

o Wear all PPE as specified in the table above.

o Inspect all PPE for integrity before use.
e Handling Procedures:

o Weighing: Use a dedicated, calibrated analytical balance within the containment device.
Use disposable weigh boats.

o Solution Preparation: Prepare solutions in the fume hood. Add solvent to the powder
slowly to avoid splashing.

o Transport: When transporting solutions, use sealed, shatter-resistant secondary
containers.

o Decontamination and Waste Disposal:
o Decontaminate all surfaces and equipment immediately after use.

o Dispose of all contaminated materials in the designated hazardous waste streams as
outlined in the table above.

o Emergency Procedures:
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o In case of a spill, follow the spill response plan detailed below.

o In case of personal exposure, immediately follow first aid procedures and seek medical
attention. Provide the Safety Data Sheet (SDS) to the medical personnel.

Mandatory Visualizations
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Caption: Standard Operating Procedure for Handling Tenocyclidine.
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Caption: Workflow for Responding to a Tenocyclidine Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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